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Introduction
GSK343 is a potent and selective, cell-permeable inhibitor of the Enhancer of zeste homolog 2

(EZH2) methyltransferase, a key epigenetic regulator. With the chemical formula

C15H11N7O3S2, GSK343 has emerged as a valuable chemical probe for elucidating the role

of EZH2 and histone H3 lysine 27 (H3K27) methylation in gene expression, development, and

disease, particularly in cancer biology. EZH2 is the catalytic subunit of the Polycomb

Repressive Complex 2 (PRC2), which is responsible for the trimethylation of H3K27

(H3K27me3), a histone mark associated with transcriptional repression.[1][2] Dysregulation of

EZH2 activity is implicated in the pathogenesis of various cancers, making it a compelling

target for therapeutic intervention.[2][3]

These application notes provide a comprehensive overview of GSK343, including its

biochemical and cellular activity, along with detailed protocols for its use in studying epigenetic

regulation.

Biochemical and Cellular Activity of GSK343
GSK343 acts as a S-adenosyl-L-methionine (SAM)-competitive inhibitor of EZH2.[2] Its high

potency and selectivity make it a superior tool for dissecting EZH2-specific functions.
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Parameter Value Notes Reference

EZH2 IC50 4 nM
in vitro biochemical

assay
[1][2]

EZH1 IC50 240 nM
~60-fold selectivity

over EZH1
[1][2]

Selectivity >1000-fold
Against other histone

methyltransferases
[1]

Cellular H3K27me3

Inhibition IC50
<200 nM

In HCC1806 breast

cancer cells

(measured by

immunofluorescence)

[1]

Cellular H3K27me3

Inhibition IC50
174 nM

In HCC1806 breast

cancer cells
[2]

Cell Growth Inhibition

IC50 (LNCaP)
2.9 µM

Prostate cancer cell

line
[2]
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Caption: Mechanism of EZH2 inhibition by GSK343.

Experimental Protocols
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Herein, we provide detailed protocols for key experiments to characterize the effects of

GSK343 on cells.

Western Blotting for H3K27me3 Levels
This protocol describes the detection of changes in global H3K27me3 levels in cells treated

with GSK343.

Materials:

GSK343 (Tocris, Cayman Chemical, Sigma)

Cell culture medium and supplements

Tissue culture plates

DMSO (vehicle control)

RIPA buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-H3K27me3, anti-total Histone H3

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Protocol:
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Cell Seeding and Treatment: Seed cells at an appropriate density in 6-well plates and allow

them to adhere overnight. Treat cells with varying concentrations of GSK343 (e.g., 0.1, 0.5,

1, 5, 10 µM) or DMSO for a specified time (e.g., 48-96 hours).

Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE and Western Blotting:

Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

Separate proteins by electrophoresis.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies against H3K27me3 and total Histone H3

overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again and detect the signal using a chemiluminescent substrate and

an imaging system.

Data Analysis: Quantify the band intensities and normalize the H3K27me3 signal to the total

Histone H3 signal.

Western Blot Workflow

1. Cell Treatment
with GSK343

2. Cell Lysis & 
Protein Quantification 3. SDS-PAGE 4. Protein Transfer

(PVDF membrane)
5. Antibody Incubation
(Primary & Secondary)

6. Chemiluminescent
Detection

7. Data Analysis
(Band Densitometry)
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Caption: Western blotting experimental workflow.

Immunofluorescence for H3K27me3
This protocol allows for the visualization and quantification of H3K27me3 levels within

individual cells.

Materials:

GSK343

Cells and culture medium

Coverslips in tissue culture plates

Paraformaldehyde (PFA) for fixation

Triton X-100 for permeabilization

Blocking solution (e.g., 5% BSA in PBS)

Primary antibody: anti-H3K27me3

Fluorophore-conjugated secondary antibody

DAPI for nuclear counterstaining

Mounting medium

Fluorescence microscope

Protocol:

Cell Culture and Treatment: Grow cells on coverslips and treat with GSK343 or DMSO as

described in the Western blot protocol.

Fixation and Permeabilization:
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Wash cells with PBS.

Fix with 4% PFA for 15 minutes.

Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

Blocking and Antibody Staining:

Block with 5% BSA in PBS for 1 hour.

Incubate with anti-H3K27me3 primary antibody overnight at 4°C.

Wash with PBS and incubate with a fluorophore-conjugated secondary antibody for 1 hour

at room temperature in the dark.

Counterstaining and Mounting:

Stain nuclei with DAPI for 5 minutes.

Mount coverslips onto microscope slides using mounting medium.

Imaging and Analysis:

Visualize the cells using a fluorescence microscope.

Quantify the fluorescence intensity of H3K27me3 staining per nucleus.

Cell Proliferation Assay
This protocol measures the effect of GSK343 on cell growth.

Materials:

GSK343

Cells and culture medium

96-well plates
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Cell viability reagent (e.g., MTT, PrestoBlue, or CellTiter-Glo)

Plate reader

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a suitable density.

Treatment: After 24 hours, treat the cells with a serial dilution of GSK343.

Incubation: Incubate the plate for a desired period (e.g., 3-8 days).

Viability Measurement: Add the cell viability reagent to each well and incubate according to

the manufacturer's instructions.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control

and determine the IC50 value.

Glioma Stem Cell Sphere Formation Assay
This assay assesses the impact of GSK343 on the self-renewal capacity of cancer stem-like

cells.[3]

Materials:

GSK343

Glioma stem cells (GSCs) or patient-derived primary GBM cells[3]

Stem cell medium (e.g., DMEM/F12 supplemented with B27, EGF, and bFGF)

Ultra-low attachment plates

Protocol:

Cell Dissociation and Seeding: Dissociate GSCs into single cells and seed them at a low

density (e.g., 1000 cells/well) in ultra-low attachment 6-well plates with stem cell medium.
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Treatment: Add different concentrations of GSK343 to the medium.

Sphere Formation: Culture the cells for 7-10 days to allow for sphere formation.

Quantification: Count the number and measure the size of the spheres formed in each well

using a microscope.

Data Analysis: Compare the sphere-forming efficiency and size between GSK343-treated

and control groups.

Applications in Epigenetic Research
GSK343 serves as a critical tool for investigating the biological consequences of EZH2

inhibition. Key research applications include:

Target Validation: Confirming the role of EZH2 in various cancer cell lines and primary

tumors.[3][4]

Mechanism of Action Studies: Elucidating the downstream effects of EZH2 inhibition on gene

expression, cell cycle, apoptosis, and differentiation.[2][5]

Combination Therapy Screening: Identifying synergistic effects of GSK343 with other anti-

cancer agents.[2]

Stem Cell Biology: Investigating the role of EZH2 in maintaining cancer stem cell

phenotypes.[3]

Immunomodulation: Exploring the impact of EZH2 inhibition on immune cell function and the

tumor microenvironment.[5]

Conclusion
GSK343 is a potent and selective EZH2 inhibitor that has proven to be an indispensable

chemical probe for the epigenetics research community. Its utility in both in vitro and cellular

assays allows for a detailed investigation of the biological functions of EZH2 and the

therapeutic potential of targeting this key enzyme. The protocols provided here offer a starting

point for researchers to explore the effects of GSK343 in their specific model systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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